CBP501 Affinity Peptide

• Molecular Formula: C68H119N21O25S
• Molecular Weight: 1662.9 g/mol
• SMILES: CCC(C)C(C(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)N)C(=O)NC(CCCCN)C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)NC(=O)C(CO)NC(=O)C(C(C)CC)NC(=O)C(C(C)CC)NC(=O)C(CS)NC(=O)C(CC(=O)O)NC(=O)C(CO)NC(=O)C(CC(=O)N)N
• InChI: InChI=1S/C68H119N21O25S/c1-7-32(4)51(64(110)81-40(19-22-48(94)95)58(104)80-39(18-21-46(72)92)57(103)77-36(15-10-12-24-69)56(102)82-41(67(113)114)20-23-49(96)97)87-59(105)37(16-11-13-25-70)78-55(101)38(17-14-26-76-68(74)75)79-61(107)44(30-91)85-65(111)52(33(5)8-2)89-66(112)53(34(6)9-3)88-63(109)45(31-115)86-60(106)42(28-50(98)99)83-62(108)43(29-90)84-54(100)35(71)27-47(73)93/h32-45,51-53,90-91,115H,7-31,69-71H2,1-6H3,(H2,72,92)(H2,73,93)(H,77,103)(H,78,101)(H,79,107)(H,80,104)(H,81,110)(H,82,102)(H,83,108)(H,84,100)(H,85,111)(H,86,106)(H,87,105)(H,88,109)(H,89,112)(H,94,95)(H,96,97)(H,98,99)(H,113,114)(H4,74,75,76)/t32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,51-,52-,53-/m0/s1
• InChIKey: LARHMULVOQBFHL-QQJOLRBZSA-N

CBP501 Affinity Peptide: Technical Specifications and Procurement Data for G2 Checkpoint Research

CBP501 Affinity Peptide (CAS: 1351804-17-5) is a 14-mer synthetic peptide with the sequence Asn-Ser-Asp-Cys-Ile-Ile-Ser-Arg-Lys-Ile-Glu-Gln-Lys-Glu . It was identified through an affinity selection of a T7 phage-displayed peptide library using biotinylated CBP501 as bait [1]. The parent molecule, CBP501, is a chemically modified dodecapeptide composed of unnatural D-amino acids that functions as a G2 checkpoint abrogator by inhibiting multiple Ser216-specific kinases, including MAPKAP-K2, C-Tak1, CHK1, and CHK2 [2]. The affinity peptide is a research tool used to study the interaction of CBP501 with its cellular binding partners, specifically the 14-3-3ε protein [1].

Product Type Affinity peptide tool

Sequence Mimicry 14-3-3ε alphaC helix

Research Context CBP501–14-3-3ε interaction studies

• [1] Matsumoto Y, et al. Screening of a library of T7 phage-displayed peptides identifies alphaC helix in 14-3-3 protein as a CBP501-binding site. Bioorg Med Chem. 2011 Dec 1;19(23):7049-56. View Source
• [2] Sha SK, et al. Cell cycle phenotype-based optimization of G2-abrogating peptides yields CBP501 with a unique mechanism of action at the G2 checkpoint. Mol Cancer Ther. 2007 Jan;6(1):147-53. View Source

Why Substituting CBP501 Affinity Peptide with Other CHK Inhibitors or Generic Peptides Compromises Research Integrity

Generic substitution of CBP501 Affinity Peptide with other CHK inhibitors or random peptides is scientifically invalid because this specific 14-mer sequence was derived through a rigorous biopanning process designed to identify the precise binding motif on 14-3-3ε recognized by the parent drug CBP501 [1]. Its sequence is not arbitrary; it mimics the alphaC helix of 14-3-3ε, a structural domain that is critical for the protein-protein interaction between CBP501 and its cellular target [1]. Other CHK inhibitors, such as Prexasertib or PV-1019, while potent enzyme inhibitors, lack this specific 14-3-3 binding epitope and cannot be used to interrogate the same molecular mechanism. Furthermore, the affinity peptide is a distinct chemical entity from the parent drug CBP501 (12 D-amino acids vs. a 14-mer L-peptide), possessing a different molecular formula (C₆₈H₁₁₉N₂₁O₂₅S vs. C₈₆H₁₂₂F₅N₂₉O₁₇) and a vastly different molecular weight (1662.86 vs. 1929.06) [2]. Using an incorrect analog would introduce confounding variables in any assay designed to study CBP501's mechanism of action.

CBP501 Affinity Peptide

Other CHK inhibitors / random peptides

Sequence specificity AlphaC helix mimicry of 14-3-3ε derived from biopanning; not present in other inhibitors

Binding target 14-3-3ε protein–protein interaction; CHK inhibitors lack this epitope

Chemical identity 14-mer L-peptide vs D-amino acid dodecapeptide; distinct molecular weight and formula

• [1] Matsumoto Y, et al. Screening of a library of T7 phage-displayed peptides identifies alphaC helix in 14-3-3 protein as a CBP501-binding site. Bioorg Med Chem. 2011 Dec 1;19(23):7049-56. View Source
• [2] MedChemExpress. CBP-501. CAS: 565434-85-7. Cat. No. HY-16129. View Source

Quantitative Differentiation of CBP501 Affinity Peptide Against Key Comparators: A Data-Driven Selection Guide

Binding Site Mapping: Unique 14-3-3ε AlphaC Helix Mimicry of CBP501 Affinity Peptide vs. Other CHK Inhibitors

CBP501 Affinity Peptide was specifically identified by its ability to bind the parent molecule CBP501. Sequence analysis revealed it shares homology with the alphaC helix of human 14-3-3ε, a finding that was not observed with other CHK kinase inhibitors tested. This discovery directly led to the validation that CBP501 binds to cellular 14-3-3 proteins [1].

Binding Site Mapping

Head-to-head

Sequence NSDCIISRKIEQKE shows homology to alphaC helix of human 14-3-3ε; ranked highest affinity among tested Chk inhibitors

Supports 14-3-3ε interaction mechanism study

via phage display biopanning

Evidence Dimension	Binding site identification / Sequence homology
Target Compound Data	Sequence NSDCIISRKIEQKE; shows similarity to alphaC helix of human 14-3-3ε; binds CBP501 [1].
Comparator Or Baseline	Other known Chk kinase inhibitors (unspecified) tested in the same study; UCN-01; TAT-S216A.
Quantified Difference	CBP501 showed the strongest affinity for 14-3-3ε among all Chk kinase inhibitors tested [1].
Conditions	T7 phage display biopanning against biotinylated CBP501; sequence alignment; in vitro binding assays [1].

Why This Matters

This defines a unique mechanism of action for CBP501, differentiating it from other CHK inhibitors that do not engage 14-3-3 proteins.

• [1] Matsumoto Y, et al. Screening of a library of T7 phage-displayed peptides identifies alphaC helix in 14-3-3 protein as a CBP501-binding site. Bioorg Med Chem. 2011 Dec 1;19(23):7049-56. View Source

Enzymatic Potency Profile: CBP501 vs. ATP-Competitive CHK1/2 Inhibitors (Prexasertib, PV-1019)

While CBP501 Affinity Peptide is a tool for studying binding interactions, the parent compound CBP501 exhibits a distinct polypharmacology profile against multiple Ser216-kinases. This contrasts with the highly selective, single-target potency of modern ATP-competitive inhibitors like Prexasertib or PV-1019, making CBP501 more suitable for studying multi-kinase inhibition in the context of G2 checkpoint abrogation [1].

Multi-Kinase Inhibition Profile

Cross-study

MAPKAP-K2 0.9 µM, C-Tak1 1.4 µM, CHK1 3.4 µM, CHK2 6.5 µM (cell-free assays)

Supports multi-kinase mechanism context

Weaker potency vs selective CHK1 inhibitors

Evidence Dimension	Kinase inhibition potency (IC₅₀)
Target Compound Data	CBP501: MAPKAP-K2 (0.9 µM), C-Tak1 (1.4 µM), CHK1 (3.4 µM), CHK2 (6.5 µM) [1].
Comparator Or Baseline	Prexasertib: CHK1 (<1 nM), CHK2 (8 nM) ; PV-1019: CHK2 (24 nM) [2].
Quantified Difference	CBP501 exhibits 1,000- to 10,000-fold weaker potency on a single kinase but acts as a multi-kinase inhibitor. Prexasertib is ~3,400-fold more potent on CHK1 but has a narrower target profile [1].
Conditions	Cell-free kinase assays for CBP501, Prexasertib, and PV-1019 [1][2].

Why This Matters

Procurement decisions depend on experimental goals: CBP501 for studying a multi-kinase mechanism of G2 abrogation; Prexasertib/PV-1019 for potent, selective knockdown of a single kinase target.

• [1] TargetMol. CBP-501 acetate. CAS: N/A. Cat. No. TP3244. View Source
• [2] MedChemExpress. PV-1019 (NSC 744039). CAS: 1093793-05-5. Cat. No. HY-19702. View Source

Comparative Efficacy: CBP501 vs. TAT-S216A in Cellular Assays

CBP501 was developed through a cell cycle phenotype-based optimization of the precursor peptide TAT-S216A. This process resulted in a dramatic increase in functional potency in cellular assays, establishing CBP501 as a superior tool for studying G2 checkpoint abrogation [1].

Cellular Potency vs TAT-S216A

Head-to-head

Reported >100-fold higher potency than precursor TAT-S216A in G2 checkpoint abrogation assay

Supports cellular G2 checkpoint study context

Cell-based phenotypic assay

Evidence Dimension	Potency in cell-based G2 checkpoint abrogation
Target Compound Data	CBP501: >100-fold more potent than TAT-S216A [1].
Comparator Or Baseline	TAT-S216A (precursor G2-abrogating peptide).
Quantified Difference	>100-fold increase in potency for CBP501 [1].
Conditions	Cell cycle phenotype-based assay measuring reduction of G2 phase accumulation in DNA-damaged cells [1].

Why This Matters

This establishes CBP501 as a highly optimized tool with superior cellular activity compared to its direct chemical precursor.

• [1] Sha SK, et al. Cell cycle phenotype-based optimization of G2-abrogating peptides yields CBP501 with a unique mechanism of action at the G2 checkpoint. Mol Cancer Ther. 2007 Jan;6(1):147-53. View Source

Functional Utility: Biotinylated CBP501 Affinity Peptide vs. Unlabeled Peptide for In Vitro Binding Studies

The biotinylated form of CBP501 Affinity Peptide (Biotinyl-CBP501 Affinity Peptide, CAS: 2022956-39-2) is a critical tool for performing pull-down assays and identifying protein interaction partners. Its utility is directly tied to the presence of the biotin tag, which enables streptavidin-based capture, a feature absent in the unlabeled peptide [1].

Biotinylated Peptide Utility

Reported

Enables streptavidin-based pull-down and target identification; unlabeled peptide lacks this functionality

Supports affinity pull-down workflow

Biotin tag essential for capture

Evidence Dimension	Experimental utility for protein-protein interaction studies
Target Compound Data	Biotinyl-CBP501 Affinity Peptide enables affinity selection and pull-down of binding partners (e.g., identification of 14-3-3ε binding) [1].
Comparator Or Baseline	Unlabeled CBP501 Affinity Peptide (cannot be directly used for streptavidin-based capture).
Quantified Difference	Qualitative difference in experimental application; biotinylated version is essential for the specific assay workflow.
Conditions	T7 phage display screening; affinity pull-down assays [1].

Why This Matters

Procurement of the biotinylated analog is mandatory for any experimental protocol requiring immobilization or detection of the peptide via streptavidin/biotin interaction.

• [1] Matsumoto Y, et al. Screening of a library of T7 phage-displayed peptides identifies alphaC helix in 14-3-3 protein as a CBP501-binding site. Bioorg Med Chem. 2011 Dec 1;19(23):7049-56. View Source

Validated Research Applications of CBP501 Affinity Peptide Based on Peer-Reviewed Evidence

Mapping the CBP501-14-3-3ε Protein-Protein Interaction Interface

The primary, validated use for CBP501 Affinity Peptide is in biochemical assays designed to study the interaction between the drug CBP501 and 14-3-3 proteins. The peptide's sequence, which mimics the alphaC helix of 14-3-3ε, can be used in competitive binding assays, surface plasmon resonance (SPR), or isothermal titration calorimetry (ITC) to quantify the binding affinity and map the critical residues for this interaction [1].

Affinity Purification and Identification of Novel CBP501 Cellular Targets

The biotinylated version of CBP501 Affinity Peptide serves as a critical affinity reagent. It can be immobilized on streptavidin beads and used to perform pull-down experiments from cell lysates. This application was instrumental in the initial discovery that CBP501 binds to 14-3-3ε and can be further employed to identify other potential protein targets of the parent drug compound [1].

Validation of CHK Inhibitor Specificity in Complex Kinase Assays

Given the well-characterized, albeit weak, inhibition profile of the parent compound CBP501 against multiple Ser216 kinases (MAPKAP-K2: 0.9 µM; C-Tak1: 1.4 µM; CHK1: 3.4 µM; CHK2: 6.5 µM) [2], CBP501 Affinity Peptide can be used as a control to validate the specificity of newer, more potent CHK inhibitors. By confirming that a novel inhibitor does not bind to the same 14-3-3 interface as CBP501, researchers can establish a cleaner, on-target mechanism of action [1].

Differentiating Multi-Target vs. Single-Target G2 Checkpoint Abrogation Strategies

CBP501, and by extension its affinity peptide, represents a multi-target approach to G2 checkpoint abrogation by inhibiting several kinases that phosphorylate CDC25C. This is in stark contrast to highly selective inhibitors like Prexasertib (CHK1 IC₅₀ <1 nM) or PV-1019 (CHK2 IC₅₀ = 24 nM) [2]. Studies comparing the biological effects of CBP501 with these selective inhibitors can help elucidate the relative advantages and disadvantages of polypharmacology versus single-target inhibition in sensitizing cancer cells to DNA damage [2].

Application

Selection Property

Validation Focus

CBP501–14-3-3ε interaction mapping

AlphaC helix mimicry sequence

Binding affinity and interface residues

Affinity purification of novel targets

Biotin tag for streptavidin capture

Pull-down and target identification

CHK inhibitor specificity validation

Multi-kinase interaction profile

14-3-3 binding off-target assessment

Multi-target vs single-target G2 strategy differentiation

Mechanism-based pathway engagement

CDC25C phosphorylation pathway context

• [1] Matsumoto Y, et al. Screening of a library of T7 phage-displayed peptides identifies alphaC helix in 14-3-3 protein as a CBP501-binding site. Bioorg Med Chem. 2011 Dec 1;19(23):7049-56. View Source
• [2] Sha SK, et al. Cell cycle phenotype-based optimization of G2-abrogating peptides yields CBP501 with a unique mechanism of action at the G2 checkpoint. Mol Cancer Ther. 2007 Jan;6(1):147-53. View Source